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A-MBS-01: A Technical Guide to 4-
Methoxybenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Methoxybenzenesulfonyl chloride (MBS-Cl), a critical reagent in organic

synthesis. The document details the compound's appearance, core physical constants, and

solubility characteristics. Furthermore, it outlines standardized experimental protocols for the

determination of these properties, ensuring reproducibility and accuracy in a laboratory setting.

This guide is intended to serve as a foundational resource for professionals in research and

development who utilize MBS-Cl in their synthetic workflows.

Introduction
4-Methoxybenzenesulfonyl chloride, also known as p-anisolesulfonyl chloride, is a sulfonyl

chloride compound widely employed in organic chemistry.[1] Its primary utility lies in its function

as a protecting group for various nitrogen-containing functionalities, such as amines, and in the

synthesis of sulfonamides and sulfonate esters.[2][3] The reactivity of the sulfonyl chloride

group, modulated by the electron-donating methoxy group on the benzene ring, makes it a
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versatile tool for synthetic chemists.[4][5] An accurate understanding of its physical properties is

paramount for its safe handling, storage, and effective use in chemical reactions.

Physical and Chemical Properties
The appearance and physical constants of 4-Methoxybenzenesulfonyl chloride are well-

defined, providing key indicators for sample identification and purity assessment.

Appearance: At room temperature, 4-Methoxybenzenesulfonyl chloride is a solid that

typically appears as a white to off-white or beige crystalline substance.[2][4][6] It may be

supplied in various forms, including powder, crystals, lumps, or as a fused solid.[1][6]

Quantitative Data Summary: The key physical properties of 4-Methoxybenzenesulfonyl
chloride are summarized in the table below. These values represent a consensus from various

commercial and literature sources.

Property Value Units Notes

Molecular Formula C₇H₇ClO₃S - [4][6][7]

Molecular Weight 206.65 g/mol [2][7]

CAS Number 98-68-0 - [1][8][9]

Melting Point 36 - 42 °C

Range reported

across multiple

sources.[2][8][9][10]

Boiling Point 173 °C
At a reduced pressure

of 14 mmHg.[1][8][10]

Density ~1.412 g/cm³ [4]

Flash Point >112 °C [11]

Solubility Profile
The solubility of MBS-Cl is a critical factor influencing its application in various reaction

conditions.
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Polar Solvents: The compound is generally soluble in polar organic solvents such as

acetone, acetonitrile, methanol, ethanol, and dioxane.[2] It is also reported to be soluble in

toluene.[1][12]

Non-Polar Solvents: It exhibits limited solubility in non-polar solvents like hexane or benzene.

[4]

Reactivity with Protic Solvents: MBS-Cl is sensitive to moisture and reacts with water,

leading to decomposition or hydrolysis, which forms 4-methoxybenzenesulfonic acid and

hydrochloric acid.[2][4][5] This reactivity also extends to other protic solvents like alcohols,

with which it can react to form sulfonate esters.[5] Due to its moisture sensitivity, it should be

stored under inert gas and refrigerated conditions (typically 2-8°C).[1][8][9]

Experimental Protocols
The following sections describe generalized, standard methodologies for determining the key

physical properties of 4-Methoxybenzenesulfonyl chloride.

Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity for a solid compound.[13][14] A sharp melting

range close to the literature value suggests high purity, whereas a broad and depressed range

indicates the presence of impurities.[13][14]

Protocol:

Sample Preparation: Ensure the MBS-Cl sample is completely dry and in a fine powdered

form.

Capillary Loading: Press the open end of a capillary tube into the powdered sample. A small

amount of solid (1-2 mm height) should enter the tube.[15] Invert the tube and tap it gently to

compact the sample at the sealed bottom.[16]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.[17]

Measurement:
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For an unknown sample, perform a rapid heating run (e.g., 10-20°C/min) to determine an

approximate melting range.[16]

Allow the apparatus to cool.

Using a fresh sample, heat rapidly to about 10-15°C below the approximate melting point.

Decrease the heating rate to a slow ramp (1-2°C/min) to allow for thermal equilibrium.[13]

Data Recording: Record the temperature at which the first droplet of liquid appears (T₁) and

the temperature at which the last crystal melts completely (T₂). The melting point is reported

as the range T₁ - T₂.[13][15]

Boiling Point Determination (Micro Reflux Method)
Due to the high boiling point of MBS-Cl at atmospheric pressure, determination is typically

performed under reduced pressure. The micro reflux or capillary method is suitable for

determining the boiling point with a small sample volume.[18][19]

Protocol:

Sample Preparation: Place approximately 0.5 mL of the liquid sample (if MBS-Cl is melted)

into a small test tube.

Apparatus Setup:

Place a small, inverted capillary tube (sealed at one end) into the test tube containing the

liquid.

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the

thermometer bulb.

Suspend the assembly in a heating bath (e.g., a Thiele tube with heating oil or an

aluminum block).[20]

Measurement:
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Heat the bath gradually. As the temperature rises, air trapped in the capillary will be

expelled, seen as a slow stream of bubbles.[18]

When the liquid's boiling point is reached, the vapor pressure equals the surrounding

atmospheric pressure, and a rapid, continuous stream of bubbles will emerge from the

capillary tip.[18]

Remove the heat source and allow the apparatus to cool slowly.

Data Recording: The stream of bubbles will slow and stop. The moment the liquid is drawn

back into the capillary tube, the vapor pressure inside the capillary equals the external

pressure. The temperature at this exact moment is the boiling point of the liquid.[18][21]

Solubility Determination
This protocol provides a qualitative assessment of solubility in various solvents.

Protocol:

Sample Preparation: Place a small, measured amount of MBS-Cl (e.g., 25 mg) into a clean,

dry test tube.[22]

Solvent Addition: Add a measured volume of the chosen solvent (e.g., 0.75 mL) to the test

tube in small portions.[22]

Observation: After each addition, vigorously agitate the mixture for 10-20 seconds.[23]

Classification:

Soluble: The solid dissolves completely.[23]

Slightly Soluble: A portion of the solid dissolves.

Insoluble: The solid does not appear to dissolve.[23]

Testing: Repeat this procedure for a range of solvents, such as water, toluene, hexane, and

acetone, to build a comprehensive solubility profile. Note any signs of reaction (e.g., gas

evolution) when using protic solvents like water.
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Quality Control Workflow
The physical properties of 4-Methoxybenzenesulfonyl chloride are integral to its quality

control. The following diagram illustrates a typical workflow for the characterization and quality

assessment of a new batch of the reagent.

Quality Control Workflow for 4-Methoxybenzenesulfonyl Chloride

Batch Reception
(CAS: 98-68-0)

Visual Inspection
(White to off-white solid?)

Melting Point Analysis
(Capillary Method)

Spectroscopic ID
(e.g., IR, NMR)

Purity Assay
(e.g., GC, Titration)

Decision

Release Batch

Pass

Reject Batch

Fail
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Caption: Workflow for physical and chemical quality assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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